
Nicotinonitrile-d4 safety data sheet (SDS)
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nicotinonitrile-d4

Cat. No.: B016967 Get Quote

An In-depth Technical Guide to the Safety Data for Nicotinonitrile-d4

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all chemical compounds is paramount. This guide

provides a detailed overview of the safety information for Nicotinonitrile-d4 (CAS No.

1020719-32-7), a deuterated stable isotope of Nicotinonitrile.[1][2][3] The information is

compiled from various Safety Data Sheets (SDS) and chemical databases.

It is important to note that comprehensive safety and toxicological data for isotopically labeled

compounds are often limited. Therefore, the safety data for the parent, non-labeled compound,

Nicotinonitrile (CAS No. 100-54-9), is frequently used as a primary reference and should be

considered in all handling and safety procedures.[1][4]

Compound Identification and Properties
Nicotinonitrile-d4, also known as 3-Cyanopyridine-d4, is a deuterated analog of Nicotinonitrile

where four hydrogen atoms on the pyridine ring have been replaced with deuterium.[2][3] This

substitution is useful for tracer studies and as an internal standard in quantitative analyses by

NMR, GC-MS, or LC-MS.[5]

Table 1: Compound Identification
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Identifier Value

Chemical Name 3-Pyridine-2,4,5,6-d4-carbonitrile[2][3]

Synonyms Nicotinonitrile-d4, 3-Cyanopyridine-d4[1][3]

CAS Number 1020719-32-7[1][2][3]

Molecular Formula C₆D₄N₂[2]

Molecular Weight 108.14 g/mol [1]

| Isotopic Enrichment | ≥98 atom % D[1] |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid[2]

Melting Point 50-52 °C[2]

Boiling Point 201 °C (for non-deuterated)[4]

Solubility
Soluble in Chloroform, Ethyl Acetate,

Methanol[2]

Storage Temperature Room temperature or -20°C Freezer[1][2]

| Stability | Stable if stored under recommended conditions.[1] After three years, re-analysis is

recommended.[1] |

Hazard Identification and Toxicology
The hazard profile for Nicotinonitrile-d4 is primarily based on the data for Nicotinonitrile. It is

classified as harmful if swallowed and causes skin and eye irritation.[4][6]

Table 3: GHS Hazard Information (for Nicotinonitrile)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[4][6]

Skin Irritation Category 2
H315: Causes skin irritation[4]

[6]

Eye Irritation Category 2
H319: Causes serious eye

irritation[4][6]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory

irritation[4][6] |

Detailed toxicological studies (e.g., LD50, LC50) for the deuterated form are not readily

available in the provided search results. For the parent compound, Nicotine, which has a

related pyridine structure, the probable oral lethal dose in humans is less than 5 mg/kg.[7]

However, Nicotinonitrile's toxicity profile is distinct and primarily associated with irritation and

acute oral toxicity.

Experimental Protocols
Safety Data Sheets summarize the results of toxicological and safety testing but typically do not

include the detailed experimental protocols used to generate the data. These studies are often

performed according to standardized guidelines from organizations such as the Organisation

for Economic Co-operation and Development (OECD). For specific experimental

methodologies, researchers would need to consult the primary toxicological literature or

specific study reports, which are not contained within a standard SDS.

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage are critical to ensure safety. The logical workflow for using

appropriate PPE when handling Nicotinonitrile-d4 is outlined below.
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Personal Protective Equipment (PPE) Workflow for Handling Nicotinonitrile-d4

Begin Handling
Nicotinonitrile-d4

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Step 1

Eye/Face Protection:
Wear safety glasses with side-shields

(conforming to EN166 or NIOSH)

Step 2

Hand Protection:
Wear suitable chemical-resistant gloves

Body Protection:
Wear a lab coat or other

protective clothing

Practice Good Industrial Hygiene:
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Step 3

Handling Complete

Click to download full resolution via product page

Caption: Logical workflow for required Personal Protective Equipment (PPE).
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Storage: Store in a dry, cool, and well-ventilated place.[8] Keep the container tightly closed.[8]

[9] Recommended storage temperatures vary, with some sources suggesting room

temperature and others a -20°C freezer.[1][2]

Accidental Release and First Aid Measures
In the event of an accidental release, a clear and logical response is necessary to mitigate

exposure and contamination.
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Emergency Workflow for Nicotinonitrile-d4 Spill

Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate PPE:
Respirator, gloves, safety goggles,

and protective clothing.

Contain the spill.
Prevent entry into drains and waterways.

Clean up:
Sweep up the solid material without creating dust.

Use an inert absorbent material for solutions.

Collect and place in a suitable,
closed container for disposal.

Decontaminate the area and wash hands.

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If not
breathing, give artificial respiration.
Consult a physician.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[4][10]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4][10]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.[4] |

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon monoxide.[7][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][9][10]

Disposal Considerations
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

The material should be swept up and shoveled into suitable containers for disposal.[9] Avoid

creating dust. Do not let the product enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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